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Compound of Interest

Compound Name: 2-Aminofluorene-13C

Cat. No.: B12301111 Get Quote

Technical Guide: 2-Aminofluorene-¹³C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with 2-Aminofluorene-¹³C, a critical isotopically labeled compound

used in metabolism, genotoxicity, and carcinogenesis research.

Physicochemical and Analytical Data
The following tables summarize the key quantitative data for 2-Aminofluorene-¹³C, compiled

from various sources.

General Properties
Property Value Source

Chemical Formula ¹³CC₁₂H₁₁N LGC Standards[1]

Molecular Weight 182.23 g/mol LGC Standards[1]

CAS Number 335081-08-8 LGC Standards[1]

Appearance Off-white to light yellow solid MedchemExpress[2]

Melting Point 124-128 °C Sigma-Aldrich[3]

Purity and Isotopic Enrichment
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Analysis Specification Source

Chemical Purity (HPLC) ≥98%
CDN Isotopes[4],

MOLNOVA[5]

Isotopic Enrichment ≥99 atom % ¹³C
LGC Standards[1], CDN

Isotopes[4]

¹H NMR Spectrum Consistent with structure
MedchemExpress[2],

MOLNOVA[5]

Water Content (Karl Fischer) 0.20% MedchemExpress[2]

Experimental Protocols
Detailed experimental protocols for the analysis of 2-Aminofluorene-¹³C are crucial for ensuring

data integrity and reproducibility. While specific parameters may vary between laboratories, the

following outlines the general methodologies employed.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is a standard method for determining the chemical purity of 2-Aminofluorene-¹³C.

Typical Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reverse-phase C18 column is commonly used.

Mobile Phase: A gradient of acetonitrile and water is often employed to achieve optimal

separation.

Detection: UV detection at a wavelength where the analyte has maximum absorbance.

Quantification: The purity is calculated based on the area percentage of the main peak

relative to the total peak area.
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H NMR spectroscopy is utilized to confirm the chemical structure of the compound.

Typical Protocol:

Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) is typically used to

dissolve the sample.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Analysis: The resulting spectrum is analyzed for chemical shifts, integration, and coupling

patterns, which should be consistent with the known structure of 2-Aminofluorene.

Mass Spectrometry (MS) for Isotopic Enrichment
Mass spectrometry is the primary technique for determining the isotopic enrichment of the ¹³C-

labeled compound.

Typical Protocol:

Ionization: Techniques such as electron ionization (EI) or electrospray ionization (ESI) can be

used.

Analysis: The mass spectrum will show the molecular ion peaks for the ¹³C-labeled and

unlabeled species.

Calculation: The isotopic enrichment is calculated from the relative intensities of these peaks.

Metabolic Activation and DNA Damage Pathway
2-Aminofluorene is a known procarcinogen that requires metabolic activation to exert its

genotoxic effects. The ¹³C label provides a valuable tool for tracing its metabolic fate and

interaction with cellular macromolecules.[6]
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Caption: Metabolic activation pathway of 2-Aminofluorene-¹³C leading to DNA damage.

General Analytical Workflow
The following diagram illustrates a typical workflow for the quality control analysis of a

synthesized batch of 2-Aminofluorene-¹³C.
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Caption: Quality control workflow for 2-Aminofluorene-¹³C analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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